Cas no 769-04-0 (1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone)

1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone structure
769-04-0 structure
Product Name:1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone
CAS No:769-04-0
MF:C9H15NO
MW:153.221502542496
CID:1117443
PubChem ID:558275
Update Time:2025-04-20

1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone
    • 1-(8-azabicyclo[3.2.1]octan-8-yl)ethanone
    • 8-Acetyl-8-azabicyclo[3.2.1]octane
    • DTXSID80339749
    • SCHEMBL12357446
    • 8-Acetyl-8-azabicyclo[3.2.1]octane #
    • 769-04-0
    • 8-Azabicyclo[3.2.1]octane, 8-acetyl-
    • DBLLJXWLRNHLAP-UHFFFAOYSA-N
    • Inchi: 1S/C9H15NO/c1-7(11)10-8-3-2-4-9(10)6-5-8/h8-9H,2-6H2,1H3
    • InChI Key: DBLLJXWLRNHLAP-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C2CCCC1CC2

Computed Properties

  • Exact Mass: 153.115364102g/mol
  • Monoisotopic Mass: 153.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.3Ų
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